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Compound of Interest

Compound Name: Benzophenone hydrazone

Cat. No.: B127882

This guide provides a comprehensive overview of benzophenone hydrazone, a significant
organic compound utilized in various chemical syntheses. It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis protocols, and key reactions.

Core Properties of Benzophenone Hydrazone

Benzophenone hydrazone, also known as diphenylmethanone hydrazone, is an organic
compound belonging to the hydrazone class.[1][2] It serves as a crucial intermediate in
numerous organic synthesis applications, including the production of pharmaceuticals, dyes,
and polymers.[1] At room temperature, it presents as a white to off-white or yellow crystalline
powder.[2][3] While sparingly soluble in water, it dissolves readily in organic solvents like
ethanol and methanol.[2][3]

The fundamental quantitative data for benzophenone hydrazone are summarized in the table
below for easy reference.
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Property Value References
Molecular Formula Ci3Hi12N:2 [311415][6]
Molecular Weight 196.25 g/mol [B1I4151[61[7]
CAS Number 5350-57-2 [3][4]

Melting Point 95-98 °C [8]

Boiling Point 225-230 °C at 55 mmHg [8]
Appearance Yellow crystalline powder [3]

Experimental Protocols

The synthesis of benzophenone hydrazone is a standard laboratory procedure. Below are
detailed protocols derived from established methodologies.

This common method involves the reaction of benzophenone with hydrazine hydrate in an
ethanol solvent.

Materials:

e Benzophenone (40 g, 0.22 mole)[9][10]

e 100% Hydrazine hydrate (41.2 g, 0.824 mole)[9][10]
e Absolute ethanol (150 ml)[9][10]

» Round-bottom flask

» Reflux condenser

e Heating mantle

* Ice bath

« Filtration apparatus
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Procedure:

Combine benzophenone and absolute ethanol in a round-bottom flask.[9][10]

Add hydrazine hydrate to the mixture.[9][10]

Heat the mixture under reflux for 10 hours.[9][10]

After the reflux period, cool the mixture in an ice bath to induce crystallization.[9][10]
Collect the colorless benzophenone hydrazone crystals by filtration.[9][10]

The expected yield is approximately 37.5 g (87%).[9][10]

This method utilizes ethylene glycol as the solvent and has been developed for industrial-scale

production, boasting a high yield.[11]

Materials:

Benzophenone
Hydrazine hydrate (80%)[11]
Ethylene glycol[11]

Reaction vessel with stirring and temperature control

Procedure:

In a reaction vessel, add ethylene glycol, 80% hydrazine hydrate, and benzophenone.[11]
Heat the mixture to reflux and maintain for 1.5 to 2.5 hours with stirring.[11]

After the reaction, allow the mixture to cool naturally to room temperature while continuing to
stir, allowing crystals to separate.[11]

Further cool the mixture to below 5°C and continue stirring for an additional 30 to 60
minutes.[11]
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« Filter the mixture to collect the crystals.[11]

» Dry the resulting white, needle-shaped crystals under a vacuum at 50°C.[11] This method
reports yields of 95% or higher.[11]

Key Chemical Pathways and Workflows

Benzophenone hydrazone is a precursor for several important chemical transformations. The
following diagrams illustrate its primary synthesis and a key reaction.

Reactants
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Caption: Synthesis of Benzophenone Hydrazone.

One of the notable reactions of benzophenone hydrazone is its oxidation to form
diphenyldiazomethane, a useful reagent in organic synthesis.[9]

Starting Material

Product

Benzophenone Hydrazone

Oxidation

@ Diphenyldiazomethane

Oxidizing Agent

Yellow Mercuric Oxide
(HgO)
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Caption: Oxidation to Diphenyldiazomethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

